3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide

• IUPAC Name: 3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide
• InChI: InChI=1S/C17H16N2OS/c1-19(13-7-3-2-4-8-13)17(20)12-11-16-18-14-9-5-6-10-15(14)21-16/h2-10H,11-12H2,1H3
• InChI Key: HUUKRCCJBQDPPD-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)CCC2=NC3=CC=CC=C3S2
• Molecular Formula: C17H16N2OS
• Molecular Weight: 296.4 g/mol

Description

3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide, also known as NS8593, is a chemical compound that has been extensively studied for its potential use in treating various neurological disorders.

Mechanism of Action

3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide acts as a positive modulator of large-conductance calcium-activated potassium (BK) channels. BK channels are present in various tissues, including the brain, where they play a critical role in regulating neuronal excitability. 3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide enhances the activity of BK channels, leading to hyperpolarization of the cell membrane and a decrease in neuronal excitability.
Biochemical and Physiological Effects:
3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce neuronal excitability, leading to a decrease in seizure activity in animal models of epilepsy. 3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide has also been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for treating chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide is its specificity for BK channels, which makes it a useful tool for studying the role of these channels in various physiological processes. However, 3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide has some limitations when used in lab experiments. It has a relatively short half-life, which can make it challenging to use in long-term experiments. Additionally, 3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide can have off-target effects at high concentrations, which can complicate data interpretation.

Future Directions

3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide has shown promise as a potential therapeutic agent for various neurological disorders. Future research could focus on optimizing the synthesis method to improve the yield and purity of 3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide. Additionally, further studies are needed to evaluate the safety and efficacy of 3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide in animal models and humans. Finally, 3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide could be used as a tool to study the role of BK channels in various physiological processes, including synaptic transmission, learning, and memory.

Synthesis Methods

3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide can be synthesized using a multi-step process starting from 2-aminobenzothiazole. The synthesis involves the reaction of 2-aminobenzothiazole with acetic anhydride to form 2-acetamido-benzothiazole, which is then reacted with N-methyl-N-phenylpropanamide to produce 3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide.

Scientific Research Applications

3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide has been studied extensively for its potential use in treating various neurological disorders such as epilepsy, Parkinson's disease, and chronic pain. It has been shown to modulate the activity of calcium-activated potassium channels, which play a crucial role in regulating neuronal excitability. 3-(1,3-benzothiazol-2-yl)-N-methyl-N-phenylpropanamide has also been shown to have anti-inflammatory and analgesic properties.